Cas no 67466-31-3 (3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride)

• Product Name: 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride
• CAS No: 67466-31-3
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 1716832
• PubChem ID: 3051527
• Update Time: 2025-06-13

3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride
• 3-Pyrrolidinol, 3-(p-bromophenyl)-, hydrochloride
• DTXSID50986820
• Z2313546921
• 3-(4-Bromophenyl)-3-pyrrolidinol HCl
• 3-(4-Bromophenyl)-3-pyrrolidinolhydrochloride
• 791009-96-6
• 67466-31-3
• 3-(p-Bromophenyl)-3-pyrrolidinol hydrochloride
• EN300-7501667
• 3-(4-Bromophenyl)pyrrolidin-3-ol--hydrogen chloride (1/1)
• 3-(4-bromophenyl)pyrrolidin-3-ol;hydrochloride
• F78696
• 3-(4-Bromophenyl)-3-pyrrolidinol hydrochloride

• Inchi： 1S/C10H12BrNO.ClH/c11-9-3-1-8(2-4-9)10(13)5-6-12-7-10;/h1-4,12-13H,5-7H2;1H
• InChI Key： GGFHRJDVISAHEL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CNCC1)O.Cl

Computed Properties

• Exact Mass: 276.98699
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride

Introduction to 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride (CAS No. 67466-31-3)

3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride, identified by the chemical compound code CAS No. 67466-31-3, is a significant molecule in the realm of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a 4-bromophenyl substituent and the hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in medicinal chemistry.

The structural framework of 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride consists of a pyrrolidine ring fused with a brominated aromatic ring, which is a common motif in many pharmacologically active agents. This structural design allows for interactions with various biological targets, including enzymes and receptors, thereby influencing cellular processes. The hydrochloride salt form further modulates the compound's pharmacokinetic properties, ensuring better absorption and distribution within the body.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives, particularly those incorporating halogenated aromatic groups. The 4-bromophenyl moiety in 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride plays a crucial role in modulating its interactions with biological targets. Bromine atoms are known to enhance binding affinity and metabolic stability, making such compounds attractive for drug development. This feature has been leveraged in various research studies to develop novel therapeutic agents with improved efficacy and selectivity.

One of the most compelling aspects of 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride is its potential application in the treatment of neurological disorders. Pyrrolidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The brominated aromatic ring may enhance the compound's ability to cross the blood-brain barrier, improving its therapeutic index. Preclinical studies have demonstrated that derivatives with similar structural features exhibit potential as scaffolds for developing new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromine atom at the para position of the phenyl ring is a critical step, often achieved through electrophilic aromatic substitution reactions. The subsequent formation of the pyrrolidine ring is typically carried out using cyclocondensation techniques, followed by salt formation to enhance stability and solubility.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride with greater accuracy. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may exert its pharmacological effects. These computational approaches complement traditional experimental methods, allowing for more efficient drug discovery processes.

The pharmacokinetic profile of 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride is another area of active investigation. Studies have shown that the hydrochloride salt form improves oral bioavailability compared to the free base form. This enhancement is attributed to better dissolution rates and absorption in the gastrointestinal tract. Additionally, metabolic studies have revealed that this compound undergoes biotransformation via cytochrome P450 enzymes, which can influence its half-life and potential drug-drug interactions.

In conclusion, 3-(4-bromophenyl)pyrrolidin-3-ol hydrochloride (CAS No. 67466-31-3) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to explore its potential in treating various neurological disorders and other conditions, highlighting its significance in modern drug discovery efforts.